Cas no 1057678-25-7 (4-(3-bromopropyl)-2-fluoro-1-methylbenzene)

• Product Name: 4-(3-bromopropyl)-2-fluoro-1-methylbenzene
• CAS No: 1057678-25-7
• MF: C₁₀H₁₂BrF
• MW: 231.104685783386
• CID: 5000837
• PubChem ID: 53434537
• Update Time: 2025-09-25

4-(3-bromopropyl)-2-fluoro-1-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-2-fluorotoluene
• 4-(3-bromopropyl)-2-fluoro-1-methylbenzene

• Inchi： 1S/C10H12BrF/c1-8-4-5-9(3-2-6-11)7-10(8)12/h4-5,7H,2-3,6H2,1H3
• InChI Key： SLLLVQVVEVMUDH-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C)=C(C=1)F

Computed Properties

• Exact Mass: 230.011
• Monoisotopic Mass: 230.011
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes